Cas no 606080-43-7 (Methyl 2-cyano-5-fluorobenzoate)

Methyl 2-cyano-5-fluorobenzoate Properties

Names and Identifiers

• methyl 2-cyano-5-fluorobenzoate
• 2-cyano-5-fluorobenzoic acid methyl ester
• 2-Cyano-5-fluoro-benzoic acid methyl ester
• AGN-PC-00J8Z6
• Benzoic acid, 2-cyano-5-fluoro-, methyl ester
• methyl 2-nitrile-5-fluorobenzoate
• SureCN1110936
• AK167256
• CVFHFKWDNDKBOV-UHFFFAOYSA-N
• FCH886946
• METHYL 2-CYANO-5-FLUOROBENZOATE
• 606080-43-7
• SY116552
• MFCD11042789
• AKOS006308614
• CS-0061812
• DTXSID10475189
• METHYL2-CYANO-5-FLUOROBENZOATE
• SCHEMBL1110936
• DS-9453
• AC-28630
• DB-319873
• A868931
• +Expand

• MDL： MFCD11042789
• InChIKey： CVFHFKWDNDKBOV-UHFFFAOYSA-N
• Inchi： 1S/C9H6FNO2/c1-13-9(12)8-4-7(10)3-2-6(8)5-11/h2-4H,1H3
• SMILES： FC1C([H])=C([H])C(C#N)=C(C(=O)OC([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 179.03825660g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.03825660g/mol
• Heavy Atom Count: 13
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1